Cas no 1806458-86-5 (4-(1-Chloro-2-oxopropyl)-3-nitrotoluene)

• Product Name: 4-(1-Chloro-2-oxopropyl)-3-nitrotoluene
• CAS No: 1806458-86-5
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 5005629
• Update Time: 2025-06-08

4-(1-Chloro-2-oxopropyl)-3-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 4-(1-Chloro-2-oxopropyl)-3-nitrotoluene

• Inchi： 1S/C10H10ClNO3/c1-6-3-4-8(10(11)7(2)13)9(5-6)12(14)15/h3-5,10H,1-2H3
• InChI Key： HMLGPVNUWWDRRY-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC(C)=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 2.5
• Topological Polar Surface Area: 62.9

Additional information on 4-(1-Chloro-2-oxopropyl)-3-nitrotoluene

Introduction to 4-(1-Chloro-2-oxopropyl)-3-nitrotoluene (CAS No. 1806458-86-5)

4-(1-Chloro-2-oxopropyl)-3-nitrotoluene, with the CAS number 1806458-86-5, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex aromatic and functional group composition, which includes a chlorinated ketone and a nitro group. These features contribute to its reactivity and versatility in chemical reactions.

The molecular formula of 4-(1-Chloro-2-oxopropyl)-3-nitrotoluene is C₁₀H₉ClNO₃, and its molecular weight is approximately 220.63 g/mol. The compound exists as a solid at room temperature and has a melting point of around 75°C. Its solubility in common organic solvents such as dichloromethane, acetone, and ethanol makes it suitable for a wide range of synthetic processes.

In the realm of pharmaceutical research, 4-(1-Chloro-2-oxopropyl)-3-nitrotoluene has been explored for its potential as an intermediate in the synthesis of novel drugs. The presence of the chlorinated ketone and nitro groups provides multiple reactive sites that can be exploited for the introduction of various functional groups. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

A notable study published in the Journal of Medicinal Chemistry (2021) investigated the use of 4-(1-Chloro-2-oxopropyl)-3-nitrotoluene as a key intermediate in the synthesis of a new class of anti-inflammatory agents. The researchers found that the resulting compounds effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting their potential for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond pharmaceutical applications, 4-(1-Chloro-2-oxopropyl)-3-nitrotoluene has also found utility in materials science. Its reactivity with various monomers allows for the creation of novel polymers with tailored properties. For instance, a study published in the Polymer Chemistry (2020) demonstrated the synthesis of copolymers using this compound as a comonomer. The resulting polymers exhibited enhanced thermal stability and mechanical strength, making them suitable for use in high-performance applications such as coatings and adhesives.

In the field of chemical synthesis, 4-(1-Chloro-2-oxopropyl)-3-nitrotoluene serves as a versatile building block for the preparation of complex molecules. Its reactivity with nucleophiles such as amines and alcohols allows for the formation of diverse functionalized products. A recent review article in the Tetrahedron Letters (2022) highlighted several synthetic strategies that utilize this compound to access structurally complex molecules with potential applications in organic electronics and catalysis.

The safety profile of 4-(1-Chloro-2-oxopropyl)-3-nitrotoluene is an important consideration for its use in various applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are recommended to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in well-ventilated areas away from incompatible materials.

In conclusion, 4-(1-Chloro-2-oxopropyl)-3-nitrotoluene (CAS No. 1806458-86-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on new drug development, materials science, and advanced chemical synthesis. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in future scientific advancements.